Cas no 739-83-3 (10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-)

10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro- structure
739-83-3 structure
Product Name:10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
CAS No:739-83-3
MF:C12HCl8NS
MW:474.832033872604
CID:541755
PubChem ID:3423503
Update Time:2025-04-19

10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
    • 1,2,3,4,6,7,8,9-octachloro-10H-phenothiazine
    • DTXSID60392357
    • 739-83-3
    • Inchi: 1S/C12HCl8NS/c13-1-3(15)7(19)11-9(5(1)17)21-10-6(18)2(14)4(16)8(20)12(10)22-11/h21H
    • InChI Key: HSYOTPJQXFKNMU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2=C1NC1C(=C(C(=C(C=1S2)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 470.73423
  • Monoisotopic Mass: 470.734
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
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